Cas no 915925-41-6 (2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol)

2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol structure
915925-41-6 structure
Product Name:2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
CAS No:915925-41-6
MF:C13H19BrN2O4S
MW:379.269961595535
CID:3101816
PubChem ID:16044488
Update Time:2025-04-21

2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-((5-Bromo-2-methoxyphenyl)sulfonyl)piperazin-1-yl)ethanol
    • 915925-41-6
    • Z89327024
    • AP-263/43371127
    • F3318-0621
    • VU0610418-1
    • 2-{4-[(5-bromo-2-methoxyphenyl)sulfonyl]-1-piperazinyl}ethanol
    • AKOS009000135
    • 2-(4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazin-1-yl)ethan-1-ol
    • CS-0302214
    • 2-[4-(5-bromo-2-methoxyphenyl)sulfonylpiperazin-1-yl]ethanol
    • 2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
    • Inchi: 1S/C13H19BrN2O4S/c1-20-12-3-2-11(14)10-13(12)21(18,19)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9H2,1H3
    • InChI Key: OWNHDEIVYMHFJQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)S(N1CCN(CCO)CC1)(=O)=O)OC

Computed Properties

  • Exact Mass: 378.02489Da
  • Monoisotopic Mass: 378.02489Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.5Ų

2-4-(5-bromo-2-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3318-0621-1mg
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